Cas no 79337-40-9 (1-Benzyl D-Aspartate)

• Product Name: 1-Benzyl D-Aspartate
• CAS No: 79337-40-9
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• MDL: MFCD00037289
• CID: 554816
• PubChem ID: 87560288
• Update Time: 2025-08-04

1-Benzyl D-Aspartate Chemical and Physical Properties

Names and Identifiers

• D-Aspartic acid,1-(phenylmethyl) ester
• 1-Benzyl D-Aspartate
• (3R)-3-amino-4-oxo-4-phenylmethoxybutanoate
• H-D-Asp-OBzl
• D-Aspartic Acid 1-Benzyl Ester
• (3R)-3-Amino-4-(benzyloxy)-4-oxobutanoate
• 1-BENZYLD-ASPARTATE
• HY-42069
• DTXSID40426407
• D-Aspartic acid alpha-benzyl ester
• (3R)-3-amino-4-oxo-4-phenylmethoxybutanoic acid
• (R)-3-amino-4-(benzyloxy)-4-oxobutanoic acid
• CS-M3636
• AKOS025402739
• M06014
• D77511
• AS-58797
• MFCD00037289
• 79337-40-9
• (3R)-3-AMINO-4-(BENZYLOXY)-4-OXOBUTANOIC ACID
• PD196005
• B2993
• EN300-7380247
• 1-(Phenylmethyl) hydrogen D-aspartate (ACI)
• DA-69531

• MDL： MFCD00037289
• Inchi： 1S/C11H13NO4/c12-9(6-10(13)14)11(15)16-7-8-4-2-1-3-5-8/h1-5,9H,6-7,12H2,(H,13,14)/t9-/m1/s1
• InChI Key： NJSRYBIBUXBNSW-SECBINFHSA-N
• SMILES： C(C1C=CC=CC=1)OC(=O)[C@H](N)CC(=O)O

Computed Properties

• Exact Mass: 223.08400
• Monoisotopic Mass: 223.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4
• Surface Charge: -1
• Tautomer Count: nothing
• XLogP3: -1.4

Experimental Properties

• Color/Form: Powder
• Density: 1.283
• Melting Point: 176°C(lit.)
• Boiling Point: 391.0±37.0 °C at 760 mmHg
• Flash Point: 190.3±26.5 °C
• Refractive Index: 14 ° (C=1, 0.1mol/L HCl)
• PSA: 89.62000
• LogP: 1.23210
• Solubility: 。
• Vapor Pressure: No data available

1-Benzyl D-Aspartate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1-Benzyl D-Aspartate

1-Benzyl D-Aspartate (CAS No. 79337-40-9): A Comprehensive Overview

1-Benzyl D-Aspartate, also known by its CAS registry number 79337-40-9, is a significant compound in the field of organic chemistry and biochemistry. This compound is a derivative of D-aspartic acid, a naturally occurring amino acid, and is characterized by the substitution of a benzyl group at the alpha carbon. The structure of 1-Benzyl D-Aspartate makes it a versatile molecule with applications in various industries, including pharmaceuticals, nutraceuticals, and cosmetics.

The synthesis of 1-Benzyl D-Aspartate involves the reaction of D-aspartic acid with benzyl bromide or other suitable alkylating agents under controlled conditions. This process typically requires the use of a base to deprotonate the amino group, facilitating the nucleophilic attack on the benzyl electrophile. The resulting product is a white crystalline solid that is soluble in polar solvents such as water and ethanol. Its molecular formula is C₁₅H₂₁NO₄, and its molecular weight is approximately 285.32 g/mol.

Recent studies have highlighted the potential of 1-Benzyl D-Aspartate as a precursor for the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel peptide-based drugs targeting neurodegenerative diseases. The stereochemistry of D-aspartic acid plays a crucial role in these applications, as it can influence the pharmacokinetics and bioavailability of the final product.

In addition to its pharmaceutical applications, 1-Benzyl D-Aspartate has gained attention in the food industry as a potential ingredient in functional foods and dietary supplements. Its ability to act as a chelating agent makes it useful in stabilizing metal ions in food products, thereby enhancing their shelf life and sensory properties. Furthermore, studies have shown that 1-Benzyl D-Aspartate exhibits antioxidant activity, which could be exploited in the formulation of natural preservatives.

The cosmetic industry has also recognized the potential of 1-Benzyl D-Aspartate as an active ingredient in skincare products. Its ability to penetrate the skin barrier and deliver bioactive molecules has led to its use in anti-aging formulations and products aimed at improving skin hydration. Clinical trials have demonstrated that topical application of 1-Benzyl D-Aspartate can enhance collagen synthesis and reduce oxidative stress, contributing to healthier-looking skin.

From an environmental perspective, researchers have investigated the biodegradability of 1-Benzyl D-Aspartate to assess its impact on ecosystems. Studies conducted under controlled laboratory conditions suggest that this compound undergoes rapid microbial degradation under aerobic conditions, indicating its low environmental persistence. This finding is particularly relevant for industries seeking sustainable alternatives for their formulations.

In conclusion, 1-Benzyl D-Aspartate (CAS No. 79337-40-9) is a multifaceted compound with promising applications across various sectors. Its unique chemical structure, combined with its stereochemical properties, positions it as a valuable building block for innovative compounds with therapeutic, nutritional, and cosmetic benefits. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in modern science and industry.